Cas no 152559-30-3 (3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo4,3-cpyridine-5-carboxylic Acid Tert-butyl Ester)

• Product Name: 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo4,3-cpyridine-5-carboxylic Acid Tert-butyl Ester
• CAS No: 152559-30-3
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• MDL: MFCD22741787
• CID: 1072729
• PubChem ID: 384447
• Update Time: 2025-10-28

3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo4,3-cpyridine-5-carboxylic Acid Tert-butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-1,4,6,7-tetrahydropyrazolo[4,3-c]-pyridine-5-carboxylate
• 3-Oxo-1,2,3,4,6,7-hexahydro-pyrazolo[4,3-c]pyridine-5-carboxylic acid tert-butyl ester
• TERT-BUTYL 3-HYDROXY-1,4,6,7-TETRAHYDROPYRAZOLO[4,3-C]PYRIDINE-5-CARBOXYLATE
• 5-tert-butoxycarbonyl-3-oxo-2,3,4,5,6,7-hexahydropyrazolo< 4,3-c> pyridine
• AC1L8NGT
• CTK8D1729
• NSC674228
• RP07431
• TERT-BUTYL 3-HYDROXY-6,7-DIHYDRO-1H-PYRAZOLO[4,3-C]PYRIDINE-5(4H)-CARBOXYLATE
• tert-Butyl 3-oxo-1,2,3,4,6,7-hexahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate
• tert-butyl 3-hydroxy-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• 5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1,2,3,4,6,7-hexahydro-3-oxo-, 1,1-dimethylethyl ester
• NCI60_026316
• 152559-30-3
• DTXSID60327649
• SY043325
• t-Butyl 3-hydroxy-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
• CHEMBL1974746
• AKOS015949455
• CS-W001447
• tert-butyl 3-hydroxy-6,7-dihydro-2H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
• TERT-BUTYL 3-OXO-1H,2H,4H,6H,7H-PYRAZOLO[4,3-C]PYRIDINE-5-CARBOXYLATE
• 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic acid tert-butyl ester
• tert-butyl-3-hydroxy-1,4,6,7-tetrahydropyrazolo[4,3-c] pyridine-5-carboxylate
• DTLXVAXCKABFRY-UHFFFAOYSA-N
• 3-Hydroxy-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylic acid tert-butyl ester
• 5-Boc-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-3(2H)-one
• tert-butyl 3-oxo-2,4,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-5-carboxylate
• MFCD11501668
• tert-butyl 3-oxo-2,3,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
• NSC-674228
• CGA55930
• SCHEMBL20818322
• AS-54545
• SCHEMBL17868654
• G10131
• Tert-butyl 3-oxo-2,3,4,5,6,7-hexahydro-1H- pyrazolo[4,3-c]pyridine-5-carboxylate
• s11775
• EN300-747104
• tert-butyl 3-hydroxy-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo4,3-cpyridine-5-carboxylic Acid Tert-butyl Ester

• MDL： MFCD22741787
• Inchi： 1S/C11H17N3O3/c1-11(2,3)17-10(16)14-5-4-8-7(6-14)9(15)13-12-8/h4-6H2,1-3H3,(H2,12,13,15)
• InChI Key： DTLXVAXCKABFRY-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(NNC=2CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo4,3-cpyridine-5-carboxylic Acid Tert-butyl Ester

Introduction to 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester (CAS No. 152559-30-3)

The compound 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester (CAS No. 152559-30-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of heterocyclic scaffolds with potential pharmacological applications. This compound belongs to the pyrazolopyridine class of molecules, which has garnered considerable attention due to its diverse biological activities and structural versatility.

Chemical Structure and Key Features

The molecular structure of 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester is characterized by a fused heterocyclic system consisting of a pyrazole ring linked to a pyridine ring. The presence of a hydroxyl group at the 3-position and a tert-butyl ester at the 5-position introduces functional moieties that can modulate the compound's reactivity and biological interactions. The tetrahydropyrazolopyridine core is particularly intriguing due to its ability to adopt multiple conformations, which can influence both its solubility and binding affinity to biological targets.

Pharmaceutical Applications and Research Significance

Recent studies have highlighted the therapeutic potential of pyrazolopyridine derivatives in various disease models. The 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester has been investigated for its potential role in modulating enzyme activity and receptor binding. Specifically, its structure suggests that it may interact with targets involved in inflammatory responses and neurodegenerative diseases.

In particular, the hydroxyl group at the 3-position provides a site for hydrogen bonding interactions with biological partners, while the tert-butyl ester moiety enhances metabolic stability. These features make the compound an attractive candidate for further development as an active pharmaceutical ingredient (API). Researchers have leveraged computational modeling techniques to predict how this molecule might bind to specific proteins and enzymes, providing insights into its potential mechanism of action.

Synthetic Strategies and Methodology

The synthesis of 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrazolopyridine core followed by functional group modifications to introduce the hydroxyl and ester groups. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve efficiency and selectivity.

The tert-butyl ester group is particularly noteworthy as it serves not only as a protecting group during synthesis but also as a pharmacophore that can enhance oral bioavailability. Recent advances in green chemistry have encouraged researchers to explore solvent-free or minimally solvent conditions for these reactions, aligning with broader efforts to reduce environmental impact.

Biological Activity and Preclinical Studies

The biological activity of 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester has been evaluated in several preclinical models. Initial studies indicate that this compound exhibits promising anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential as a therapeutic agent for neurological disorders.

Preclinical trials have demonstrated that the compound exhibits favorable pharmacokinetic profiles when administered orally. Its moderate solubility in water and lipids allows for efficient absorption and distribution throughout the body. Furthermore, preliminary toxicity studies suggest that it is well-tolerated at relevant doses.

Future Directions and Industrial Implications

Given its promising preclinical data, 3-Hydroxy-2,4,6,7-tetrahydro-pyrazolo[4,3-c]pyridine-5-carboxylic Acid Tert-butyl Ester holds significant potential for further development into a novel therapeutic agent. Future research will focus on optimizing its chemical structure to enhance potency while minimizing side effects. Additionally, this compound may serve as a valuable scaffold for drug discovery programs aimed at identifying new treatments for inflammatory diseases and neurodegenerative conditions.

The industrial implications of this research are substantial. As pharmaceutical companies continue to seek innovative molecules with unique mechanisms of action, 3-Hydroxy-2 ,4 ,6 ,7 -tetrahydro -pyrazolo [ 4 ,3 -c ] pyridine -5 -carboxylic Acid Tert-butyl Ester could play a pivotal role in addressing unmet medical needs. Collaborative efforts between academic researchers and industry partners will be essential in translating these findings into clinical applications that benefit patients worldwide.